Cas no 387832-36-2 (Chelator 1a)

Chelator 1a structure
Chelator 1a structure
Product Name:Chelator 1a
CAS No:387832-36-2
MF:C16H12BrN3OS
MW:374.254981040955
CID:6842601
PubChem ID:3136576
Update Time:2025-02-18

Chelator 1a Chemical and Physical Properties

Names and Identifiers

    • SR-01000506890-1
    • GLXC-04369
    • chelator 1a
    • AG-205/33131028
    • SCHEMBL6272079
    • AKOS001664315
    • 5-bromo-1-methyl-2-oxo-5'-phenyl-1,2',3,3'-tetrahydrospiro[2H-indole-3,2'-[1,3,4]-thiadiazole]
    • 387832-36-2
    • HMS1615E19
    • HY-136861
    • SR-01000506890
    • Antibacterial agent 192
    • 5'-bromo-1'-methyl-5-phenylspiro[3H-1,3,4-thiadiazole-2,3'-indole]-2'-one
    • 5-Bromo-1-methyl-5'-phenyl-spiro[3H-indole-3,2'(3'H)-[1,3,4]thiadiazol]-2(1H)-one
    • Chelator 1a
    • Inchi: 1S/C16H12BrN3OS/c1-20-13-8-7-11(17)9-12(13)16(15(20)21)19-18-14(22-16)10-5-3-2-4-6-10/h2-9,19H,1H3
    • InChI Key: GEXAYXAKZPOPPW-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)C1(C(N2C)=O)NN=C(C2C=CC=CC=2)S1

Computed Properties

  • Exact Mass: 372.98845Da
  • Monoisotopic Mass: 372.98845Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 508
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 70Ų
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